(2',3-Dimethyl-[2,4'-bipyridin]-5-yl)methanamine hydrochloride

• Molecular Formula: C13H16ClN3
• Molecular Weight: 249.74 g/mol
• IUPAC Name: [5-methyl-6-(2-methylpyridin-4-yl)pyridin-3-yl]methanamine;hydrochloride
• InChI: InChI=1S/C13H15N3.ClH/c1-9-5-11(7-14)8-16-13(9)12-3-4-15-10(2)6-12;/h3-6,8H,7,14H2,1-2H3;1H
• InChI Key: IKVUWSCBNBZKDC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CN=C1C2=CC(=NC=C2)C)CN.Cl

Description

(2',3-Dimethyl-[2,4'-bipyridin]-5-yl)methanamine hydrochloride is a useful research compound. Its molecular formula is C13H16ClN3 and its molecular weight is 249.74 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a 2-L Parr-Shaker Reactor was charged 2′,3-dimethyl-[2,4′-bipyridine]-5-carbaldehyde oxime (34f, 560 mmol), Pd/C (23 g, 112 mmol, 50 wt % wet), conc. HCl (94 mL), and ethanol (600 mL). The reaction mixture was shaked at rt under 40 psi H2 until H2 was consumed. After filtration through Celite, the filtrate was solvent-exchanged to ethanol by repeating the concentration and refilling with ethanol twice. The product was stirred in ethanol/iso-propyl acetate (800 mL, v 1/1) at rt for 18 h. The solid was collected by filtration and rinsed with EtOH/iso-propyl acetate (400 mL, v 1/1). The wet cake was dried at 50° C. under vacuum for 18 h to afford (2′,3-dimethyl-[2,4′-bipyridin]-5-yl)methanamine hydrochloride (34g) as a light yellow powder. 1H NMR (500 MHz, DMSO-d6) δ ppm 2.44 (s, 3H), 2.89 (s, 3H), 4.15 (q, J=5 Hz, 2H), 8.05 (dd, J=1.6, 6.0 Hz, 1H), 8.10 (d, J=1.6 Hz, 1H), 8.13 (s, 1H), 8.76 (d, J=2.0 Hz, 1H), 8.85 (d, J=6.0 Hz, 1H), 8.88 (brd, 3H).